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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244

This technical guide provides comprehensive information on barium bromide (BaBrz), a key
inorganic compound utilized in various scientific and industrial applications. This document is
intended for researchers, scientists, and drug development professionals, offering detailed data
on its chemical and physical properties, extensive safety protocols, and experimental
guidelines.

Chemical Identification and Properties

Barium bromide is an ionic compound that is hygroscopic in nature.[1] It is commercially
available in its anhydrous (BaBrz) and dihydrate (BaBrz-2H20) forms.

Table 1: Chemical Identifiers for Barium Bromide
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Anhydrous Barium

Identifier . Barium Bromide Dihydrate
Bromide

CAS Number 10553-31-8[1][2][3][4][5][6] 7791-28-8[1]
Dibromobarium Dihydrate,

Synonyms Barium dibromide[2] Barium (Il) bromide
Dihydrate[7]

Molecular Formula BaBr2[3][5][6] BaBr2-2H20[7]

Molecular Weight 297.14 g/mol [1][3][5][6] 333.17 g/mol

EC Number 234-140-0[1][4]

PubChem CID 5462743[1] 44537612[1]

Table 2: Physical and Chemical Properties of Barium Bromide

Anhydrous Barium

Property . Barium Bromide Dihydrate
Bromide
White solid[1], White crystalline

Appearance
powder[6]

Density 4.78 g/cm?3[1] 3.58 g/cm?3[1]

Melting Point 857 °C (1,575 °F; 1,130 K)[1]

Boiling Point 1,835 °C (3,335 °F; 2,108 K)[1]

Solubility in Water 92.2 g/100 mL (0°C)[1] Soluble[8]

Chemical Stability Hygroscopic[9]

Safety and Hazard Information

Barium bromide is classified as a hazardous chemical and requires careful handling.[2] It is
harmful if swallowed or inhaled.[2][4][9]

Table 3: GHS Hazard and Precautionary Statements
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Category

Code Statement

Hazard Statements

H302 Harmful if swallowed.[1][4]

H332 Harmful if inhaled.[1][4]
Avoid breathing
Precautionary Statements P261 dust/fume/gas/mist/vapours/sp
ray.[1][4]
Wash hands thoroughly after
P264
handling.[4]
Do not eat, drink or smoke
P270 _ _
when using this product.[4]
IF SWALLOWED: Call a
POISON CENTER or
P301+P312
doctor/physician if you feel
unwell.[1]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[1][4]
Call a POISON CENTER or
pP312 doctor/physician if you feel
unwell.[1]
P330 Rinse mouth.[1]
Dispose of contents/container
P501 to an approved waste disposal
plant.[1]
Table 4: NFPA 704 Diamond
Health Flammability Instability Special
3 0 0
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Caption: NFPA 704 diamond for Barium Bromide, indicating a high health hazard.
Experimental Protocols
Handling and Storage:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
chemical safety goggles as described by OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[2] In case of inadequate ventilation, wear
respiratory protection.[7]

Ventilation: Use only in a well-ventilated area.[7] Ensure that eyewash stations and safety
showers are close to the workstation location.[2]

Storage: Store in a cool place.[4] Keep the container tightly closed in a dry and well-
ventilated place.[4] Barium bromide is hygroscopic and sensitive to moisture.[4][9]

Incompatibilities: Avoid contact with acids and strong oxidizing agents.[2][9]
First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2][9]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention.[2][9]

Ingestion: Do NOT induce vomiting. Get medical attention.[2][9]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[2][9]

Disposal:

o Sweep up and shovel into suitable containers for disposal.[2] Do not let the product enter
drains.[4] Disposal should be in accordance with local, state, and federal regulations.
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Visualized Information

The following diagrams illustrate key safety and experimental workflows related to barium
bromide.

Identification Hazard Identification Handling & Storage First Aid Disposal

Barium Bromide Acute Toxicity (Oral, Inhalation) Use PPE . . . Follow Regulations
CAS: 10553-31-8 T H302, H332 T Store in a dry, cool place |2 S, ISl (i EVEm (ietesels) 17— Avoid Environmental Release

Experiment Planning
(Review SDS)

Prepare Work Area
(Ventilation, Emergency Equipment)

Weighing and Handling
(Use PPE, Fume Hood)

Reaction/Procedure

Decontamination & Waste Disposal

Documentation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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